Cas no 1860344-88-2 (Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]-)

• Product Name: Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]-
• CAS No: 1860344-88-2
• MF: C₁₅H₂₃ClO
• MW: 254.795523881912
• CID: 5283754
• Update Time: 2025-11-01

Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]-

• Inchi： 1S/C15H23ClO/c1-2-7-14(12-16)10-6-11-17-13-15-8-4-3-5-9-15/h3-5,8-9,14H,2,6-7,10-13H2,1H3
• InChI Key： ZXPLPUGZJJFDAZ-UHFFFAOYSA-N
• SMILES： C1(COCCCC(CCl)CCC)=CC=CC=C1

Additional information on Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]-

Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]-: A Versatile Compound in Pharmaceutical and Material Science Applications

Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]- is a synthetic organic compound with a unique molecular structure that has garnered significant attention in recent years for its potential applications in pharmaceutical development and advanced material science. This compound, with the CAS number 1860344-88-2, represents a novel class of functionalized aromatic derivatives that exhibit promising properties in drug delivery systems and polymer chemistry. The molecular framework of this compound is characterized by a benzene ring functionalized with a complex alkyl chain containing multiple hydrophobic and hydrophilic segments, which enables its use in a wide range of applications.

The chemical structure of Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]- is composed of a benzene ring linked to a seven-carbon alkyl chain via an ether oxygen atom. The alkyl chain is further substituted with a chloromethyl group at the fourth carbon position, creating a multifunctional molecule with potential for both hydrophobic and hydrophilic interactions. This structural feature is particularly significant in the context of drug development, as it allows for the design of molecules that can interact with biological targets in a highly specific manner. Recent studies have highlighted the importance of such structural complexity in enhancing the bioavailability and therapeutic efficacy of pharmaceutical compounds.

One of the most notable applications of Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]- is in the field of polymer science, where it serves as a building block for the synthesis of advanced functional materials. The presence of the chloromethyl group in the alkyl chain provides a reactive site for further chemical modifications, enabling the creation of polymers with tailored properties. For example, recent research has demonstrated that this compound can be used to develop biocompatible polymers for tissue engineering applications. These polymers exhibit excellent mechanical properties and can be functionalized to support cell adhesion and proliferation, making them ideal candidates for biomedical applications.

In the context of pharmaceutical development, Benzene, [[[4-(chlory methyl)heptyl]oxy]methyl]- has shown potential as a lead compound for the design of new drugs targeting various diseases. The hydrophobic nature of the alkyl chain allows for the incorporation of hydrophobic drug molecules, while the hydrophilic regions of the molecule can enhance solubility and permeability. This dual functionality is particularly valuable in the development of drugs for diseases that require targeted delivery, such as cancer and neurodegenerative disorders. Recent studies have also explored the use of this compound in the development of prodrugs, which can improve the pharmacokinetic profiles of active pharmaceutical ingredients.

The synthesis of Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]- involves a series of well-defined chemical reactions that have been optimized for industrial production. The synthesis typically begins with the preparation of the chloromethylated heptyl chain, which is then coupled with the benzene ring through an etherification reaction. This process requires careful control of reaction conditions to ensure the formation of the desired product with high purity and yield. Recent advancements in catalytic chemistry have enabled the development of more efficient and environmentally friendly synthesis methods, which are crucial for the large-scale production of this compound.

From a regulatory standpoint, the use of Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]- in pharmaceutical and material science applications must adhere to strict quality control standards. The compound is subject to rigorous testing to ensure its purity, stability, and safety for use in various applications. Recent guidelines from regulatory agencies have emphasized the importance of thorough characterization of such compounds, including their physicochemical properties and potential interactions with biological systems. This ensures that the compound meets the necessary standards for commercial and research use.

One of the most promising areas of research involving Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]- is its application in the development of smart drug delivery systems. These systems are designed to release therapeutic agents in a controlled manner, enhancing the efficacy and reducing the side effects of drugs. The multifunctional nature of this compound makes it an ideal candidate for such applications, as it can be functionalized to respond to specific stimuli, such as pH changes or enzymatic activity. Recent studies have demonstrated the potential of this compound in the development of stimuli-responsive polymers that can release drugs at the target site, improving treatment outcomes.

In addition to its applications in drug delivery, Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]- has also been explored for its potential in the development of novel materials for electronic and optical applications. The presence of the aromatic ring and the functional groups in the molecule provides unique electronic properties that can be exploited in the design of advanced materials. Recent research has focused on the use of this compound in the development of conductive polymers and optoelectronic devices, where its unique properties can enhance performance and efficiency.

The environmental impact of Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]- is an important consideration in its development and application. While the compound itself is not inherently toxic, its potential for environmental persistence and bioaccumulation must be carefully evaluated. Recent studies have emphasized the importance of assessing the environmental fate and behavior of such compounds to ensure their safe use in both industrial and research settings. This includes evaluating their degradation pathways and potential for long-term environmental effects.

Despite the many benefits of Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]-, there are challenges associated with its use that require further research and development. One of the main challenges is the optimization of its synthesis process to achieve higher yields and lower production costs. Additionally, the compound's potential for interactions with biological systems must be thoroughly investigated to ensure its safety for use in pharmaceutical and biomedical applications. Ongoing research is focused on addressing these challenges through the development of new synthetic methods and advanced analytical techniques.

The future of Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]- in pharmaceutical and material science applications is promising, with ongoing research exploring new avenues for its use. Advances in nanotechnology and biomaterials science are expected to further expand the potential applications of this compound, leading to the development of innovative solutions for various medical and industrial challenges. As research continues, the compound is likely to play an increasingly important role in the advancement of science and technology.

In conclusion, Benzene, [[[4-(chloromethyl)heptyl]oxy]methyl]- is a versatile compound with a wide range of applications in pharmaceutical and material science. Its unique structural properties make it an ideal candidate for the development of new drugs, advanced materials, and smart drug delivery systems. Ongoing research is focused on optimizing its synthesis, enhancing its functionality, and ensuring its safe use in various applications. As the field of science and technology continues to evolve, the potential of this compound is expected to grow, leading to new innovations and breakthroughs in multiple disciplines.